Cas no 877874-61-8 (Methyl 4-(pyridin-3-yloxy)benzoate)

• Product Name: Methyl 4-(pyridin-3-yloxy)benzoate
• CAS No: 877874-61-8
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 844464
• PubChem ID: 47002921
• Update Time: 2025-06-22

Methyl 4-(pyridin-3-yloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(pyridin-3-yloxy)benzoate
• Benzoic acid, 4-(3-pyridinyloxy)-, Methyl ester
• methyl 4-pyridin-3-yloxybenzoate
• 877874-61-8
• SCHEMBL3530054
• DTXSID10677626
• methyl 4-(pyridine-3-yloxy)benzoate
• EN300-62107
• Z851955536
• Methyl 4-[(pyridin-3-yl)oxy]benzoate
• AKOS016013378
• Methyl4-(pyridin-3-yloxy)benzoate
• CKB87461
• NCGXAKPNWPIEJG-UHFFFAOYSA-N
• AT34578
• DB-351990

• MDL： MFCD16040126
• Inchi： 1S/C13H11NO3/c1-16-13(15)10-4-6-11(7-5-10)17-12-3-2-8-14-9-12/h2-9H,1H3
• InChI Key： NCGXAKPNWPIEJG-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 229.07389321g/mol
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on Methyl 4-(pyridin-3-yloxy)benzoate

Methyl 4-(pyridin-3-yloxy)benzoate (CAS No. 877874-61-8): A Comprehensive Overview

Methyl 4-(pyridin-3-yloxy)benzoate, identified by its CAS number 877874-61-8, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of benzoate esters, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural integrity of this molecule, featuring a benzoate moiety linked to a pyridine ring via an oxygen atom, makes it a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The benzoate group in Methyl 4-(pyridin-3-yloxy)benzoate contributes to its hydrophobicity, which is often exploited in the design of bioactive molecules to enhance membrane permeability and improve pharmacokinetic properties. Additionally, the pyridine ring introduces basicity and potential hydrogen bonding capabilities, which can be crucial for interactions with biological targets. These structural features have led researchers to investigate its potential role in various therapeutic contexts, including anti-inflammatory, analgesic, and neuroprotective applications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Methyl 4-(pyridin-3-yloxy)benzoate and biological targets. Studies have shown that the compound can interact with enzymes and receptors involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to cross the blood-brain barrier has been explored, indicating possible applications in central nervous system disorders.

In vitro studies have demonstrated that Methyl 4-(pyridin-3-yloxy)benzoate exhibits inhibitory effects on several key enzymes implicated in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings are particularly intriguing given the well-documented role of COX and LOX enzymes in the production of pro-inflammatory mediators. The compound's mechanism of action may involve competitive inhibition or allosteric modulation of these enzymes, thereby reducing the synthesis of inflammatory cytokines and chemokines.

Moreover, the pyridine ring in Methyl 4-(pyridin-3-yloxy)benzoate has been identified as a key pharmacophore for its interaction with certain neurological targets. Research has indicated that this moiety can modulate the activity of neurotransmitter receptors, such as serotonin and dopamine receptors, which are critical for maintaining neural homeostasis. This suggests that Methyl 4-(pyridin-3-yloxy)benzoate may have therapeutic potential in conditions characterized by neurotransmitter imbalances, such as depression and anxiety disorders.

The synthesis of Methyl 4-(pyridin-3-yloxy)benzoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by esterification steps. The use of advanced catalytic systems has improved the efficiency of these reactions, making it feasible to produce larger quantities of the compound for research purposes.

Industrial-scale production of Methyl 4-(pyridin-3-yloxy)benzoate is challenging due to the complexity of its synthesis and the need for specialized equipment. However, ongoing research into green chemistry principles has led to the development of more sustainable synthetic methods. These methods aim to minimize waste generation and reduce energy consumption while maintaining high product quality. Such advancements are crucial for ensuring the long-term viability of this compound in both academic and industrial settings.

The pharmacokinetic properties of Methyl 4-(pyridin-3-yloxy)benzoate have been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data suggest that the compound exhibits moderate oral bioavailability and rapid distribution throughout the body. Its metabolism primarily involves cytochrome P450-mediated oxidative pathways, which are common for many benzoate derivatives. Understanding these metabolic pathways is essential for predicting potential drug-drug interactions and optimizing dosing regimens.

Recent clinical trials have begun to explore the therapeutic potential of Methyl 4-(pyridin-3-yloxy)benzoate in various disease models. In preclinical studies using animal models of inflammation, the compound has shown promising results in reducing inflammatory markers and alleviating symptoms associated with chronic inflammatory conditions. These findings have prompted researchers to design human clinical trials to evaluate its safety and efficacy further.

The development of novel drug candidates often involves a multidisciplinary approach, integrating insights from chemistry, biology, pharmacology, and clinical research. Methyl 4-(pyridin-3-yloxy)benzoate exemplifies this collaborative effort, as it represents a compound that has transitioned from basic research to potential clinical application. The continued investigation into its biological activities and pharmacological properties will be crucial for determining its future role in medicine.

In conclusion, Methyl 4-(pyridin-3-yloxy)benzoate (CAS No. 877874-61-8) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of hydrophobicity provided by the benzoate group and basicity introduced by the pyridine ring makes it a versatile intermediate with applications across multiple therapeutic areas. Ongoing studies are aimed at elucidating its mechanism of action, optimizing synthetic routes, and evaluating its clinical efficacy. As research progresses, Methyl 4-(pyridin-3-yloxy)benzoate is poised to emerge as a valuable tool in the development of new treatments for various diseases.